1-[5-cyano-2-(methylsulfanyl)pyrimidin-4-yl]pyrrolidine-2-carboxamide

• IUPAC Name: 1-(5-cyano-2-methylsulfanylpyrimidin-4-yl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C11H13N5OS/c1-18-11-14-6-7(5-12)10(15-11)16-4-2-3-8(16)9(13)17/h6,8H,2-4H2,1H3,(H2,13,17)
• InChI Key: GSXPEGNFHGWPQX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)N2CCCC2C(=O)N)C#N
• Molecular Formula: C11H13N5OS
• Molecular Weight: 263.32 g/mol

Description

The compound “1-[5-cyano-2-(methylsulfanyl)pyrimidin-4-yl]pyrrolidine-2-carboxamide” is a complex organic molecule that contains several functional groups and rings, including a pyrimidine ring and a pyrrolidine ring. Pyrimidine is a basic aromatic ring structure found in many important biomolecules, such as DNA and RNA. Pyrrolidine is a saturated five-membered ring with one nitrogen atom, and it’s a common structure in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring and a pyrrolidine ring, along with various functional groups including a cyano group, a methylsulfanyl group, and a carboxamide group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the cyano group might undergo reactions to form amines, carboxylic acids, or other derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups like the cyano and carboxamide groups might increase its solubility in polar solvents.

Scientific Research Applications

Anticancer Applications

. They can be designed to target specific cancer cells, leading to the development of more effective and less toxic anticancer drugs.

Anti-Inflammatory Applications

. They can be used to develop drugs for the treatment of various inflammatory diseases, such as arthritis and inflammatory bowel disease.

Antiviral Applications

. They can inhibit the replication of various viruses, making them potential candidates for the development of new antiviral drugs.

Antituberculosis Applications

. They can inhibit the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis.

Cholesterol-Reducing Applications

. They can inhibit the synthesis of cholesterol in the body, helping to lower blood cholesterol levels.

Antibiotic Applications

. They can inhibit the growth of various bacteria, making them potential candidates for the development of new antibiotics.

Fungicide Applications

. They can inhibit the growth of various fungi, making them potential candidates for the development of new fungicides.

Applications in Drug Discovery

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Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many drugs that contain pyrimidine or pyrrolidine rings work by interacting with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its mechanism of action.